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Compound of Interest

Compound Name: 4-Fluorobenzyl chloride

Cat. No.: B032592 Get Quote

An In-Depth Technical Guide to 4-Fluorobenzyl Chloride

This technical guide provides a comprehensive overview of 4-Fluorobenzyl chloride, a pivotal

intermediate in the chemical and pharmaceutical industries. Aimed at researchers, scientists,

and professionals in drug development, this document outlines its core properties, synthesis,

and significant applications, presenting data in a clear, accessible format.

Core Properties of 4-Fluorobenzyl Chloride
4-Fluorobenzyl chloride is a versatile organic compound valued for its role in introducing the

fluorobenzyl group into molecules.[1] This modification is a widely used strategy in medicinal

chemistry to enhance the metabolic stability and bioavailability of drug candidates.[1] The

compound's reactivity is centered around the benzylic chloride, making it susceptible to

nucleophilic substitution reactions.[1]

Quantitative data and physical properties are summarized in the table below for easy

reference.
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Property Value

Molecular Formula C₇H₆ClF

Molecular Weight 144.57 g/mol

CAS Number 352-11-4

Appearance Colorless to almost colorless clear liquid

Density 1.207 g/mL at 25 °C

Boiling Point 82 °C at 26 mmHg

Melting Point -18 °C

Refractive Index n20/D 1.513

SMILES String Fc1ccc(CCl)cc1

InChI Key IZXWCDITFDNEBY-UHFFFAOYSA-N

Key Applications in Research and Development
4-Fluorobenzyl chloride is an essential building block across several industries, primarily due

to the unique properties conferred by the fluorine atom.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of a variety of active

pharmaceutical ingredients (APIs), particularly for drugs targeting neurological disorders.[1]

The incorporation of fluorine can significantly alter a molecule's pharmacokinetic properties,

including lipophilicity, binding affinity, and metabolic stability.

Organic Synthesis: In organic chemistry, its primary use is to introduce the 4-fluorobenzyl

moiety into complex molecules through reactions like nucleophilic substitution.[1][2]

Agrochemical Development: The compound is used in the formulation of next-generation

pesticides and herbicides, where the fluorine atom can enhance the biological activity and

environmental persistence of the agrochemical.[1][2]

Synthesis of 4-Fluorobenzyl Chloride
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The synthesis of 4-Fluorobenzyl chloride can be achieved through various routes. A common

laboratory-scale method involves the chlorination of 4-Fluorobenzyl alcohol. This process

provides a reliable pathway to the desired product.

Experimental Protocol: Synthesis from 4-Fluorobenzyl
Alcohol
The following protocol details a representative synthesis of 4-Fluorobenzyl chloride from 4-

Fluorobenzyl alcohol using benzoyl chloride in dioxane.

Materials:

4-Fluorobenzyl alcohol (2.00 mmol, 1.0 equiv)

Benzoyl chloride (2.40 mmol, 1.2 equiv)

1,4-Dioxane (1 mL)

FPyr (a catalyst, 0.20 mmol, 10 mol%)

Procedure:

A solution of 4-fluorobenzyl alcohol and FPyr in 1,4-dioxane is prepared in a sealed tube.[3]

Benzoyl chloride is added to the solution.[3]

The reaction mixture is heated to 40 °C and allowed to react for 24 hours.[3]

Reaction completion is monitored using ¹H-NMR spectroscopy.[3]

Upon completion, the crude product is purified using column chromatography on silica gel

with a solvent system of Ethyl Acetate/n-Pentane (5:95) to yield 4-Fluorobenzyl chloride as

a colorless oil.[3]

Synthesis Workflow Diagram
The logical workflow for the synthesis of 4-Fluorobenzyl chloride from 4-Fluorobenzyl alcohol

is illustrated below.
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Caption: Workflow for the synthesis of 4-Fluorobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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